tert-butyl-3-(1H-pyrazol-1-yl)benzylcarbamate

• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: tert-butyl N-[(3-pyrazol-1-ylphenyl)methyl]carbamate
• InChI: InChI=1S/C15H19N3O2/c1-15(2,3)20-14(19)16-11-12-6-4-7-13(10-12)18-9-5-8-17-18/h4-10H,11H2,1-3H3,(H,16,19)
• InChI Key: WGWBGGGZTPJALO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=CC=C1)N2C=CC=N2

Description

Tert-butyl-3-(1H-pyrazol-1-yl)benzylcarbamate is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl-3-iodobenzylcarbamate (550 mg, 1.65 mmol) in Dioxane (1.2 mL) and DMSO (1.2 mL) was added CuI (16 mg, 0.083 mmol), (1S,2S)—N1,N2-dimethylcyclohexane-1,2-diamine (0.052 ml, 0.33 mmol), pyrazole (135 mg, 1.98 mmol) and K2CO3 (479 mg, 3.47 mmol). After stirring at 120° C. for 3 h, it was concentrated and the residue was purified by column chromatography to give tert-butyl-3-(1H-pyrazol-1-yl)benzylcarbamate (317 mg).